Cas no 1108723-76-7 (tert-butyl N-(1R)-1-4-(iodomethyl)-1,3-oxazol-2-ylethylcarbamate)

• Product Name: tert-butyl N-(1R)-1-4-(iodomethyl)-1,3-oxazol-2-ylethylcarbamate
• CAS No: 1108723-76-7
• MF: C₁₁H₁₇IN₂O₃
• MW: 352.168755292892
• CID: 4572088
• PubChem ID: 68670282
• Update Time: 2025-10-24

tert-butyl N-(1R)-1-4-(iodomethyl)-1,3-oxazol-2-ylethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1R)-1-[4-(iodomethyl)-1,3-oxazol-2-yl]ethyl]carbamate
• tert-butyl N-(1R)-1-4-(iodomethyl)-1,3-oxazol-2-ylethylcarbamate

• Inchi： 1S/C11H17IN2O3/c1-7(9-14-8(5-12)6-16-9)13-10(15)17-11(2,3)4/h6-7H,5H2,1-4H3,(H,13,15)/t7-/m1/s1
• InChI Key： PEOASTQODDPYFY-SSDOTTSWSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H](C1=NC(CI)=CO1)C

Additional information on tert-butyl N-(1R)-1-4-(iodomethyl)-1,3-oxazol-2-ylethylcarbamate

Research Brief on tert-Butyl N-(1R)-1-4-(Iodomethyl)-1,3-Oxazol-2-Ylethylcarbamate (CAS: 1108723-76-7)

In recent years, the compound tert-butyl N-(1R)-1-4-(iodomethyl)-1,3-oxazol-2-ylethylcarbamate (CAS: 1108723-76-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral oxazole derivative serves as a key intermediate in the synthesis of biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. The unique structural features of this compound, including the iodomethyl group and the tert-butoxycarbonyl (Boc) protected amine, make it a versatile building block for drug discovery programs.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an improved asymmetric synthesis method starting from L-alanine derivatives, achieving >99% enantiomeric excess. The researchers highlighted the critical role of the iodine substituent in subsequent cross-coupling reactions, which enables diverse functionalization of the oxazole core. This advancement has significant implications for the efficient production of drug candidates in this chemical space.

In pharmacological applications, derivatives of 1108723-76-7 have shown promising activity as covalent inhibitors of viral proteases. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that structural analogs of this compound exhibit nanomolar inhibitory activity against SARS-CoV-2 main protease (Mpro). The iodomethyl group was found to participate in selective alkylation of the catalytic cysteine residue, suggesting potential applications in antiviral drug development. These findings open new avenues for structure-activity relationship studies in this molecular class.

From a safety and pharmacokinetic perspective, preliminary ADMET studies on related compounds indicate favorable metabolic stability and moderate plasma protein binding. However, researchers note that the iodine atom may present challenges in terms of potential in vivo dehalogenation, warranting further investigation. Current research efforts are directed toward developing more metabolically stable analogs while maintaining the advantageous reactivity profile of the parent compound.

The commercial availability of tert-butyl N-(1R)-1-4-(iodomethyl)-1,3-oxazol-2-ylethylcarbamate has increased significantly in the past two years, reflecting growing demand from pharmaceutical researchers. Major suppliers now offer this compound with comprehensive analytical data, including HPLC purity certificates and detailed spectroscopic characterization. This accessibility has accelerated its adoption in medicinal chemistry programs across academia and industry.

Future research directions for this compound class include exploration of its utility in targeted protein degradation (PROTACs) and as a scaffold for kinase inhibitors. The versatility of the oxazole core, combined with the reactivity of the iodomethyl group, positions this molecule as a valuable tool in modern drug discovery. Continued investigation of its synthetic applications and biological activities is expected to yield important contributions to the field of chemical biology in the coming years.